Cas no 1780283-92-2 (tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 1780283-92-2
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD20486580
• CID: 4613445
• PubChem ID: 83910031
• Update Time: 2025-07-22

tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate
• 1-Boc-3-amino-3-(2-hydroxyethyl)azetidine

• MDL： MFCD20486580
• Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(14)12-6-10(11,7-12)4-5-13/h13H,4-7,11H2,1-3H3
• InChI Key： SXRTUAVBFKKAJN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCO)(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 315.8±27.0 °C at 760 mmHg
• Flash Point: 144.8±23.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate

Introduction to Tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1780283-92-2)

Tert-Butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1780283-92-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various research applications.

The molecular structure of Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate consists of an azetidine ring substituted with a tert-butyl group, an amino group, and a 2-hydroxyethyl side chain. This configuration imparts a high degree of flexibility and reactivity, making it suitable for diverse chemical modifications and biological interactions. The presence of both amino and hydroxyl functional groups enhances its potential as a building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Azetidine derivatives, in particular, have shown considerable promise in the treatment of various diseases due to their ability to interact with biological targets in a highly specific manner. The tert-butyl group in Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate not only provides steric hindrance but also influences the compound's solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The azetidine core can be engineered to mimic natural substrates or transition states, thereby enabling precise binding to target enzymes. This has led to several studies exploring its utility in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary findings suggest that derivatives of Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate may exhibit potent anti-inflammatory effects without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the hydroxyl group in the 2-hydroxyethyl side chain offers another avenue for chemical modification. This group can be used to attach various pharmacophores or to form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. Researchers have also explored the use of this compound as a precursor for peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations, such as degradation by proteases.

The synthesis of Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as transition metal-catalyzed reactions and enzymatic catalysis have been particularly useful in streamlining the synthetic route and improving overall efficiency.

In addition to its pharmaceutical applications, Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate has shown potential in materials science and polymer chemistry. Its ability to undergo polymerization reactions makes it a valuable monomer for creating novel polymers with tailored properties. These polymers could find applications in drug delivery systems, where controlled release mechanisms are essential for optimizing therapeutic efficacy.

The latest research on Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate has also explored its role in bioconjugation chemistry. By linking this compound to biomolecules such as antibodies or peptides, researchers aim to develop targeted therapeutic agents that can selectively deliver drugs to specific sites within the body. This approach has significant implications for personalized medicine, where treatments can be customized based on individual patient needs.

Evaluation studies have indicated that Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate exhibits good biocompatibility and low toxicity profiles when tested in vitro and in vivo. These findings are crucial for assessing its potential as a lead compound for drug development. Further preclinical studies are warranted to fully understand its pharmacokinetic properties and long-term safety profile.

The future prospects of Tert-butyl 3-amino-3-(2-hydroxyethyl)azetidine-1-carboxylate are vast and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in advancing both pharmaceuticals and materials science. Its unique structural features offer a rich foundation for innovation, making it an exciting area of study for researchers worldwide.